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Comparative Toxicity and Properties

The table below summarizes the key characteristics of cyazofamid and its metabolite, CCIM, based on the

search results.

Feature Cyazofamid
CCIM (4-chloro-5-p-
tolylimidazole-2-
carbonitrile)

Chemical Nature Sulfonamide fungicide [1] Imidazole-carbonitrile
metabolite [2] [1]

Acute Toxicity Low toxicological profile in mammals [1]; shows
high renal toxicity in male rats [2] [3].

Higher acute toxicity than
cyazofamid [3]; more toxic

to rats [2].

Bioavailability - More easily absorbed than

the parent compound [2].

Toxicological
Concern

Potential renal toxicity [2] [3]. Higher dietary risk due to

greater toxicity and
absorbability [2].
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Feature Cyazofamid
CCIM (4-chloro-5-p-
tolylimidazole-2-
carbonitrile)

Mode of Action
(Fungicide)

Inhibits the mitochondrial respiratory chain by
binding to the Qi site of complex III (cytochrome

bc₁ complex), disrupting energy (ATP) synthesis [2]
[4] [1].

-

Mechanism of Action

Both cyazofamid and CCIM function by inhibiting the mitochondrial respiratory chain. The following

diagram illustrates this mechanism and highlights the key difference in how the presence of CCIM influences

fungal sensitivity to cyazofamid.
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This mechanism shows that while cyazofamid and CCIM directly inhibit the Qi site, the cellular context,

including proteins like FgDML1 that regulate mitochondrial stability, can indirectly influence the fungus's

sensitivity to the fungicide [4].

Analytical Methods for Residue Analysis

The following table outlines a standard and robust liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method used for detecting and quantifying residues of both cyazofamid and CCIM in various

sample types.
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Aspect Protocol Details

Core Technique Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [2] [3] [5].

Ionization
Mode

Electrospray Ionization (ESI) in positive mode [5].

Data
Acquisition

Selected Reaction Monitoring (SRM) [5].

Sample
Preparation

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe) method for soil and crop

samples (e.g., grapes, cabbage, pepper) [3] [5]. Liquid-liquid extraction with
dichloromethane for water samples [5].

Method
Performance

Recoveries: 75.1% - 105.1% for both analytes across various matrices [5]. Limit of
Quantification (LOQ): 2-5 μg/kg in solid samples; 0.02-0.05 μg/L in water [5].

Key Insights for Professionals

The gathered information leads to several critical conclusions:

Toxicological Priority: CCIM is not just a residue marker but a toxicologically relevant metabolite. Its
higher toxicity and absorbability compared to the parent compound make it a primary concern for

dietary risk assessments [2] [3].
Resistance and Sensitivity: The sensitivity of fungal pathogens to Qi inhibitors like cyazofamid can

be modulated by mitochondrial proteins (e.g., FgDML1) that affect complex III assembly and stability,
revealing a potential pathway for resistance or differential efficacy [4].

Processing Reduces Residues: In the context of food processing (like wine-making), the entire
process significantly reduces residues of both cyazofamid and CCIM, which is a positive finding for

risk management [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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